Cas no 50929-98-1 (but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol)

• Product Name: but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol
• CAS No: 50929-98-1
• MF: C₁₇H₂₈N₄O₇S
• MW: 432.491823196411
• CID: 372188
• PubChem ID: 5702122
• Update Time: 2025-07-12

but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• (S)-(-)-TIMOLOL MALEATE
• but-2-enedioic acid
• (R)-Bis(3-(3-(tert-butylamino)-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole) maleate
• 1-(tert-butylamino)-3-[(4-morpholino-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan...
• 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol
• CCG-39272
• (+)-Timolol maleate
• J-019136
• NSC757351
• Dextimolol Maleate
• Q27266692
• (Z)-BUT-2-ENEDIOIC ACID, (2R)-1-(TERT-BUTYLAMINO)-3-((4-MORPHOLIN-4-YL-1,2,5-THIADIAZOL-3-YL)OXY)PROPAN-2-OL
• (Z)-but-2-enedioic acid;(2R)-1-(tert-butylamino)-3-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]propan-2-ol
• (2R)-1-((1,1-DIMETHYLETHYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL (2Z)-2-BUTENEDIOATE SALT
• EINECS 248-034-7
• 2-PROPANOL, 1-(TERT-BUTYLAMINO)-3-((4-MORPHOLINO-1,2,5-THIADIAZOL-3-YL)OXY)-, (+)-, MALEATE (1:1) (SALT), (-)-
• 2-PROPANOL, 1-((1,1-DIMETHYLETHYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-, (2R)-, (2Z)-2-BUTENEDIOATE (1:1)
• SPECTRUM1500578
• NCGC00094794-02
• EINECS 256-854-1
• 78U14B243Y
• UNII-78U14B243Y
• HMS1921E15
• R-enantiomertimolol maleate
• (R)-Timolol hydrogen maleate
• (R)-bis[3-[3-(tert-butylamino)-2-hydroxypropoxy]-4-morpholino-1,2,5-thiadiazole] maleate
• HMS500I20
• (R)-Timolol maleate
• TIMOLOL MALEATE, (R)-
• (2R)-1-((2-METHYL-2-PROPANYL)AMINO)-3-((4-(4-MORPHOLINYL)-1,2,5-THIADIAZOL-3-YL)OXY)-2-PROPANOL (2Z)-2-BUTENEDIOATE (1:1)
• 26839-77-0
• TIMOLOL MALEATE, (+)-
• J369.187J
• Pharmakon1600-01500578
• 50929-98-1
• (R)-(+)-Timolol Maleate
• D-Timolol maleate
• Timolol maleate, R-enantiomer
• TIMOLOL MALEATE, R-ENANTIOMER [WHO-DD]
• (+)-3-(3-tert-Butylamino-2-hydroxypropoxy)-4-morpholino-1,2,5-thiadiazole hydrogen maleate
• NCGC00094794-01
• (R)-(+)-3-Morpholino-4-(3-tert-butylamino-2-hydroxypropoxy)-1,2,5-thiadiazole Hydrogen Maleate
• WLRMANUAADYWEA-ASSQPYIHSA-N
• but-2-enedioic acid; 1-[(4-morpholin-4-yl-1,2,5-thiadiazol-3-yl)oxy]-3-(tert-butylamino)propan-2-ol

• Inchi： 1S/C13H24N4O3S.C4H4O4/c1-13(2,3)14-8-10(18)9-20-12-11(15-21-16-12)17-4-6-19-7-5-17;5-3(6)1-2-4(7)8/h10,14,18H,4-9H2,1-3H3;1-2H,(H,5,6)(H,7,8)/b;2-1-/t10-;/m1./s1
• InChI Key： WLRMANUAADYWEA-ASSQPYIHSA-N
• SMILES： S1N=C(C(=N1)N1CCOCC1)OC[C@@H](CNC(C)(C)C)O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 748.32516
• Monoisotopic Mass: 748.324781
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 50
• Rotatable Bond Count: 16
• Complexity: 429
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 291

Experimental Properties

• Melting Point: 205-207?C
• Boiling Point: 487.2°Cat760mmHg
• Flash Point: 248.5°C
• PSA: 234.08
• LogP: 1.62860